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Compound of Interest

Compound Name: VU6019650

Cat. No.: B15617756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution of VU6019650, a

potent and selective M5 muscarinic acetylcholine receptor (mAChR) antagonist, for use in in

vitro experiments. Adherence to these procedures is crucial for ensuring the compound's

stability, activity, and the reproducibility of experimental results.

Introduction to VU6019650
VU6019650 is a valuable chemical tool for studying the role of the M5 receptor in various

physiological and pathological processes. It is an orthosteric antagonist with high selectivity for

the human M5 receptor (IC50 = 36 nM) over other mAChR subtypes (M1-4).[1][2] Its favorable

physicochemical properties make it suitable for a range of in vitro cell-based assays.

Physicochemical and Solubility Data
Proper handling and storage of VU6019650 are essential for maintaining its integrity. The

following table summarizes key data for this compound.
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Parameter Value Source

Molecular Formula C18H22FN3O3S2 MedchemExpress

Molecular Weight 411.51 g/mol MedchemExpress

Recommended Solvent Dimethyl sulfoxide (DMSO) Inferred from multiple sources

Storage of Solid -20°C (3 years); 4°C (2 years) MedchemExpress

Storage of Stock Solution
-80°C (6 months); -20°C (1

month)
MedchemExpress

Typical In Vitro Working

Concentration
1 - 10 µM MedchemExpress

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of VU6019650,

which can be further diluted to working concentrations for various in vitro assays.

Materials:

VU6019650 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of VU6019650 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of VU6019650 powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 4.115 mg of VU6019650.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

VU6019650 powder. Using the previous example, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if

necessary, but avoid excessive heat.

Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. The volume of the aliquots should be based on the

requirements of your planned experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the DMSO stock solution to prepare working

concentrations suitable for treating cells in culture.

Materials:

10 mM VU6019650 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or 96-well plates

Calibrated micropipettes and sterile tips

Procedure:

Intermediate Dilution: Prepare an intermediate dilution of the 10 mM stock solution in cell

culture medium. For example, to prepare a 100 µM intermediate solution, add 1 µL of the 10

mM stock to 99 µL of cell culture medium. Mix well by gentle pipetting.
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Final Working Solution: Further dilute the intermediate solution to the desired final working

concentration. For instance, to achieve a final concentration of 1 µM in a well containing 100

µL of cell culture, add 1 µL of the 100 µM intermediate solution.

Solvent Control: It is critical to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the wells treated with VU6019650
to account for any effects of the solvent on the cells.

Incubation: Add the final working solutions (and vehicle controls) to your cell cultures and

incubate for the desired experimental duration.

Diagrams
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Workflow for VU6019650 Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Start: VU6019650 Powder

Weigh Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Thaw Stock Aliquot

For Experiment

Prepare Intermediate Dilution
in Cell Culture Medium

Prepare Final Working Solution

Add to Cell Culture

Experiment

Click to download full resolution via product page

Caption: Workflow for preparing VU6019650 stock and working solutions.
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VU6019650 Mechanism of Action
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Caption: VU6019650 antagonizes the M5 receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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